Cas no 1243250-00-1 (1-(2,2-dimethylpropyl)cyclopropan-1-amine)

• Product Name: 1-(2,2-dimethylpropyl)cyclopropan-1-amine
• CAS No: 1243250-00-1
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 1087475
• PubChem ID: 51000357
• Update Time: 2025-05-19

1-(2,2-dimethylpropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Neopentylcyclopropanamine
• 1-(2,2-dimethylpropyl)cyclopropan-1-amine
• 1-(2,2-dimethylpropyl)cyclopropanamine(SALTDATA: 1.1HCl)
• EN300-1703398
• AKOS013204217
• 1243250-00-1
• G55849
• 1-(2,2-dimethylpropyl)cyclopropanamine
• SCHEMBL14093089

• MDL： MFCD17078842
• Inchi： 1S/C8H17N/c1-7(2,3)6-8(9)4-5-8/h4-6,9H2,1-3H3
• InChI Key： XTQGDVSTEZJTLK-UHFFFAOYSA-N
• SMILES： NC1(CC(C)(C)C)CC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2,2-dimethylpropyl)cyclopropan-1-amine

1-(2,2-Dimethylpropyl)cyclopropan-1-amine (CAS No. 1243250-00-1): A Comprehensive Overview

1-(2,2-Dimethylpropyl)cyclopropan-1-amine, also known by its CAS registry number 1243250-00-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of cyclopropane derivatives, which have been extensively studied due to their unique chemical properties and potential applications in drug design and polymer synthesis. The molecule consists of a cyclopropane ring substituted with an N-(tert-butyl)amine group, which imparts it with distinct electronic and steric characteristics.

Recent advancements in computational chemistry have shed light on the electronic structure of cyclopropane derivatives, revealing their potential as building blocks for advanced materials. For instance, studies published in *Nature Chemistry* have demonstrated that the strained ring structure of cyclopropane can be exploited to create novel materials with enhanced mechanical properties. This has sparked interest in compounds like 1-(2,2-dimethylpropyl)cyclopropan-1-amine as potential candidates for high-performance polymers and composites.

The synthesis of cyclopropane amines has been a focal point of research due to their versatility in organic synthesis. Traditional methods involve the use of Simmons-Smith cyclopropanation, which has been optimized to achieve higher yields and better stereocontrol. However, recent breakthroughs in catalytic methods have introduced more sustainable pathways for synthesizing such compounds. For example, researchers at Stanford University have developed a palladium-catalyzed method that enables the direct formation of cyclopropane amines from readily available starting materials.

In terms of applications, cyclopropane amines like 1-(2,2-dimethylpropyl)cyclopropan-1-amine are being explored for their potential in drug delivery systems. Their unique combination of steric bulk and amine functionality makes them ideal for designing drug carriers with controlled release profiles. Additionally, these compounds are being investigated for their role in catalysis, particularly in asymmetric synthesis reactions where their chiral centers can induce enantioselectivity.

From an environmental standpoint, the development of green chemistry practices has influenced the production and handling of such compounds. Researchers are increasingly focusing on reducing waste and improving energy efficiency during synthesis. For instance, continuous-flow reactors have been employed to synthesize cyclopropane amines with minimal solvent usage, aligning with global sustainability goals.

In conclusion, 1-(2,2-dimethylpropyl)cyclopropan-1-amine (CAS No. 1243250-00-1) stands at the forefront of modern chemical research due to its unique properties and diverse applications. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across various industries.